YK11

• Molecular Formula: C25H34O6
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C25H34O6/c1-23-11-9-18-17-8-6-16(26)13-15(17)5-7-19(18)20(23)10-12-25(23)21(14-22(27)28-3)30-24(2,29-4)31-25/h13-14,17-20H,5-12H2,1-4H3/t17?,18-,19-,20+,23+,24?,25-/m1/s1
• InChIKey: KCQHQCDHFVGNMK-BHMHDYEBSA-N

YK11 – Steroidal SARM and Myostatin Inhibitor

YK11 (also known as YK-11 or Myostine) is a synthetic, steroidal selective androgen receptor modulator (SARM) and a partial agonist of the androgen receptor (AR) [1]. Structurally, it possesses a 19-norpregna-4,20-diene steroid backbone, distinguishing it from nonsteroidal SARMs like Ostarine or Ligandrol [2]. It was first characterized in 2011 and is noted for its unique dual mechanism: it activates the AR in a gene-selective manner without inducing the N-terminal/C-terminal (N/C) interaction required for full transactivation, and it strongly upregulates follistatin (Fst), a potent antagonist of the negative muscle regulator myostatin [3]. This dual activity is hypothesized to confer anabolic effects in both muscle and bone tissues, making it a subject of investigation in cachexia, osteoporosis, and muscle-wasting conditions [4].

1

Mechanism

Gene-selective AR partial agonism without N/C interaction

2

Pathway

Myostatin inhibition via follistatin (Fst) induction

3

Model

Supports muscle and bone cell anabolic research models

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source
• [2] MDPI. Improved Synthesis and Determination of the Biologically Active Diastereomer of YK11. Molbank. 2020;2020(2):M1125. View Source
• [3] Kanno Y, Hikosaka R, Zhang SY, Inoue Y, Nakahama T, Kato K, et al. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. Biol Pharm Bull. 2011;34(3):318-23. View Source
• [4] Lee SJ, et al. Myostatin inhibitor YK11 as a preventative health supplement for bacterial sepsis. Biochem Biophys Res Commun. 2021;543:1-7. View Source

YK11 vs DHT and Other SARMs

YK11 is not simply interchangeable with other SARMs or the reference androgen DHT due to its fundamentally different mechanism of action at the AR and its unique downstream effects. Unlike nonsteroidal SARMs (e.g., Ostarine, Ligandrol, RAD140), YK11 possesses a steroidal backbone derived from DHT, yet it activates the AR as a gene-selective partial agonist without triggering the N/C interaction required for full classical transactivation [1]. Crucially, YK11 treatment, in contrast to DHT, induces a robust and specific upregulation of follistatin (Fst) expression, a mechanism that functionally inhibits the muscle growth suppressor myostatin [2]. This dual activity—partial AR agonism combined with myostatin inhibition via Fst induction—is not a shared feature of other major SARMs or DHT, making generic substitution scientifically invalid when the research question involves myostatin-related pathways or non-classical AR signaling [3].

YK11

Nonsteroidal SARMs

Lack follistatin induction; myostatin pathway context may not transfer

YK11

DHT

Does not induce Fst; partial agonism profile differs from full agonist

• [1] Kanno Y, Hikosaka R, Zhang SY, Inoue Y, Nakahama T, Kato K, et al. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. Biol Pharm Bull. 2011;34(3):318-23. View Source
• [2] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source
• [3] MDPI. Improved Synthesis and Determination of the Biologically Active Diastereomer of YK11. Molbank. 2020;2020(2):M1125. View Source

YK11 Comparative Evidence vs DHT and SARMs

Follistatin-Mediated Myostatin Inhibition

YK11 treatment of C2C12 myoblasts specifically induces the expression of follistatin (Fst), a potent myostatin antagonist, a response that is absent with DHT. This induction was functionally critical, as the myogenic differentiation mediated by YK11 was completely reversed by the addition of an anti-Fst antibody. Quantitative mRNA analysis demonstrated that YK11 at 500 nM significantly upregulated Fst mRNA levels, whereas DHT did not [1].

Follistatin Induction

Head-to-head

YK11 (500 nM) induced Fst mRNA; DHT showed no induction. Anti-Fst antibody reversed differentiation.

Reported myostatin pathway response context

C2C12 myoblasts, 2% horse serum

Evidence Dimension	Follistatin (Fst) mRNA upregulation
Target Compound Data	Significant upregulation of Fst mRNA at 500 nM
Comparator Or Baseline	DHT (500 nM)
Quantified Difference	No upregulation of Fst mRNA with DHT; YK11-mediated differentiation reversed by anti-Fst antibody.
Conditions	C2C12 murine myoblast cells, DMEM with 2% horse serum, 500 nM concentration.

Why This Matters

This is the only SARMs-class compound with a demonstrated in vitro capacity to inhibit myostatin via direct follistatin induction, providing a distinct research tool for studying myostatin pathways distinct from AR agonism alone.

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source

Upregulation of Myogenic Regulatory Factors

In direct comparative assays, YK11 induced the mRNA expression of key myogenic regulatory factors (MRFs) MyoD, Myf5, and myogenin to a significantly greater extent than an equimolar concentration of DHT in C2C12 myoblasts. This suggests a more potent anabolic signaling profile via partial AR agonism at this concentration [1].

MRF Induction vs DHT

Head-to-head

YK11 upregulated MyoD, Myf5, myogenin to a greater extent than DHT at 500 nM.

Reported myogenic factor response context

C2C12 myoblasts, differentiation medium

Evidence Dimension	Induction of MRF mRNA (MyoD, Myf5, myogenin)
Target Compound Data	Significant induction of MyoD, Myf5, and myogenin mRNA at 500 nM.
Comparator Or Baseline	DHT (500 nM)
Quantified Difference	More significant induction with YK11 than with DHT.
Conditions	C2C12 murine myoblast cells, DMEM with 2% horse serum, 500 nM concentration.

Why This Matters

Demonstrates a quantifiable, superior anabolic effect on muscle precursor cells compared to the natural androgen DHT, supporting its selection for models where maximizing myogenic drive is critical.

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source

Osteoblast Proliferation and Differentiation

Treatment with YK11 (0.5 μM) increased cell growth and enhanced alkaline phosphatase (ALP) activity in osteoblastic MC3T3-E1 cells to a degree comparable to that of DHT. YK11 also dose-dependently increased osteocalcin mRNA expression (0.1-1.0 μM), a marker of osteoblast differentiation, with effects similar to DHT [1]. These effects were AR-dependent, as they were attenuated by AR antagonist co-treatment.

Osteogenic Activity

Head-to-head

YK11 (0.5 μM) increased cell growth and ALP activity comparable to DHT; dose-dependent osteocalcin mRNA.

Reported osteoblast differentiation context

MC3T3-E1 cells, AR-dependent

Evidence Dimension	Osteoblastic cell growth and differentiation
Target Compound Data	0.5 μM YK11 increased cell growth and ALP activity; dose-dependent increase in osteocalcin mRNA (0.1-1.0 μM).
Comparator Or Baseline	DHT (equimolar concentration)
Quantified Difference	Comparable osteogenic activity between YK11 and DHT.
Conditions	MC3T3-E1 mouse osteoblast cells, in vitro culture.

Why This Matters

While many SARMs target muscle, YK11 shows comparable bone anabolic activity to DHT in vitro, making it a viable dual-tissue (muscle/bone) anabolic research tool where DHT's systemic androgenic effects are undesirable.

• [1] Yatsu T, Kusakabe T, Kato K, Inouye Y, Nemoto K, Kanno Y. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells. Biol Pharm Bull. 2018;41(3):394-398. View Source

Gene-Selective AR Partial Agonism

YK11 acts as a gene-selective partial agonist of the AR. In an AR-responsive element (ARE)-luciferase reporter assay in MDA-MB-453 breast cancer cells, YK11 activated transcription to a level significantly lower than the full agonist DHT, demonstrating its partial agonism [1]. Crucially, this activation occurs without inducing the physical interaction between the N-terminal (NTD/AF1) and C-terminal (LBD/AF2) domains of the AR, a structural conformation required for full transcriptional activity by classical androgens [2].

AR Transactivation

Head-to-head

Partial ARE-luciferase activation, lower than DHT; lacks N/C interaction.

Reported gene-selective partial agonism context

MDA-MB-453 breast cancer cells

Evidence Dimension	AR transcriptional activation (ARE-luciferase)
Target Compound Data	Partial activation, lower than DHT.
Comparator Or Baseline	DHT (full agonist)
Quantified Difference	YK11 activation is a fraction of DHT's maximal response; lacks N/C interaction.
Conditions	MDA-MB-453 human breast cancer cells (AR-positive), ARE-luciferase reporter assay.

Why This Matters

This unique partial agonism profile suggests a distinct downstream gene expression signature compared to full agonists like DHT or even some other SARMs, potentially offering a more targeted anabolic effect with reduced androgenic side-effect potential.

• [1] Kanno Y, Hikosaka R, Zhang SY, Inoue Y, Nakahama T, Kato K, et al. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. Biol Pharm Bull. 2011;34(3):318-23. View Source
• [2] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source

Predicted Oral Bioavailability and Brain Permeability

Computational modeling predicts YK11 has favorable oral bioavailability and permeability. A Physiologically Based Pharmacokinetic (PBPK) model demonstrated YK11's remarkable brain permeability, indicating high cell bioavailability [1]. Additionally, predictive tools for human intestinal absorption (HIA+) and Caco-2 permeability (Caco2+) classify YK11 as highly absorbable and permeable [2].

Predicted PK Profile

Class-level inference

HIA+, Caco2+; high brain permeability in PBPK model.

Supports oral bioavailability modeling review

In silico data; requires in vivo PK validation

Evidence Dimension	Predicted oral absorption and permeability
Target Compound Data	HIA+, Caco2+; High brain permeability in PBPK model.
Comparator Or Baseline	Class-level baseline for oral SARMs (generally good bioavailability).
Quantified Difference	Predictive scores indicate high potential for oral activity, but direct comparative data is lacking.
Conditions	In silico modeling (PBPK, HIA/Caco-2 prediction tools).

Why This Matters

Favorable predicted oral bioavailability supports YK11's utility in in vivo preclinical studies, reducing the need for parenteral administration, which is a key differentiator from SARMs with known poor oral pharmacokinetics.

• [1] Dahleh MMM, Bortolotto VC, Guerra GP, Boeira SP, Prigol M. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives. J Steroid Biochem Mol Biol. 2024;240:106364. View Source
• [2] UNII-FDA database for molecular docking (as cited in search result). View Source

YK11 Research Applications

Myostatin-Related Muscle Wasting and Cachexia

YK11 is uniquely suited for preclinical studies of muscle wasting where myostatin inhibition is a desired mechanism. Its ability to significantly upregulate follistatin, a myostatin antagonist, distinguishes it from all other SARMs and DHT [1]. This makes it a prime candidate for in vivo models of sepsis-induced muscle wasting, cancer cachexia, or sarcopenia, where preserving lean mass via myostatin blockade is the experimental goal [2].

Dual-Tissue Anabolism in Osteoporosis and Frailty

For research requiring simultaneous anabolic effects on both skeletal muscle and bone, YK11 presents a compelling profile. Its osteogenic activity is comparable to DHT in vitro [3], and its myogenic activity, via both AR partial agonism and follistatin induction, is robust [1]. This positions YK11 as a relevant compound for studies of androgen replacement strategies targeting the muscle-bone unit, such as in models of age-related frailty or disuse osteoporosis [4].

Non-Classical AR Signaling and Gene-Selective Transactivation

YK11 serves as a valuable chemical probe for dissecting AR signaling pathways. Its activation of AR without the N/C interaction, coupled with its unique induction of Fst, provides a tool to study gene-selective AR transactivation and its downstream consequences, distinct from the full agonist effects of DHT [5]. This is relevant for research into next-generation AR ligands that aim to separate anabolic from androgenic effects [5].

Application

Selection Property

Validation Focus

Myostatin pathway muscle wasting models

Follistatin-mediated myostatin antagonism

Myostatin pathway endpoint validation

Dual-tissue (muscle/bone) anabolic research

Osteogenic and myogenic activity profile

AR-dependent bone and muscle endpoint monitoring

Non-classical AR signaling studies

Gene-selective AR partial agonism

N/C interaction-independent transactivation review

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source
• [2] Lee SJ, et al. Myostatin inhibitor YK11 as a preventative health supplement for bacterial sepsis. Biochem Biophys Res Commun. 2021;543:1-7. View Source
• [3] Yatsu T, Kusakabe T, Kato K, Inouye Y, Nemoto K, Kanno Y. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells. Biol Pharm Bull. 2018;41(3):394-398. View Source
• [4] Wang R, et al. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects. J Mol Endocrinol. 2024;73(4):JME-24-0073. View Source
• [5] Kanno Y, Hikosaka R, Zhang SY, Inoue Y, Nakahama T, Kato K, et al. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. Biol Pharm Bull. 2011;34(3):318-23. View Source